molecular formula C17H27ClN4O2 B2740910 Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl-methylamino]azepane-1-carboxylate CAS No. 2377036-06-9

Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl-methylamino]azepane-1-carboxylate

Cat. No. B2740910
CAS RN: 2377036-06-9
M. Wt: 354.88
InChI Key: KPXAQDBNJDIQKY-UHFFFAOYSA-N
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Description

Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl-methylamino]azepane-1-carboxylate is a chemical compound with the CAS Number: 2377036-06-9 . It has a molecular weight of 354.88 . The compound is typically stored at room temperature and is available in an oil form .


Molecular Structure Analysis

The InChI Code for this compound is 1S/C17H27ClN4O2/c1-17(2,3)24-16(23)22-8-5-6-14(7-9-22)21(4)12-13-10-20-15(18)11-19-13/h10-11,14H,5-9,12H2,1-4H3 . This code provides a specific description of the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound has a molecular weight of 354.88 . It is typically stored at room temperature and is available in an oil form .

Scientific Research Applications

Biological Activity and Precursor to Natural Products

EN300-7446655 has been synthesized with a good yield and selectivity from commercially available 4-bromo-1H-indole using straightforward reagents. It serves as a potential precursor to biologically active natural products like Indiacen A and Indiacen B . These compounds exhibit diverse pharmacological activities, including anticancer, anti-inflammatory, antinociceptive, and cytotoxic effects.

Antibacterial Properties

While not directly reported for EN300-7446655, related piperazine derivatives have demonstrated antibacterial activity. Further investigation could explore its potential against Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) strains .

Nitrogen Atom Deletion Reagent

EN300-7446655 is part of a fascinating class of reagents developed by Prof. Levin and co-workers. These reagents enable “skeletal editing” of organic molecules by nitrogen atom deletion. This method has broad implications for synthetic chemistry and drug discovery .

1H-Indazole Derivatives

EN300-7446655 serves as a significant intermediate in the synthesis of 1H-indazole derivatives. Its structure has been corroborated by various spectroscopic techniques, including FTIR, 1H NMR, 13C NMR, and mass spectrometry .

Custom Synthesis and Library Building Blocks

Enamine, a leading compound supplier, has added EN300-7446655 to its product catalog. Researchers can now access this compound in multigram quantities for custom synthesis and library enhancement programs .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with this compound include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

tert-butyl 4-[(5-chloropyrazin-2-yl)methyl-methylamino]azepane-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27ClN4O2/c1-17(2,3)24-16(23)22-8-5-6-14(7-9-22)21(4)12-13-10-20-15(18)11-19-13/h10-11,14H,5-9,12H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPXAQDBNJDIQKY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCCC(CC1)N(C)CC2=CN=C(C=N2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27ClN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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